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Butopyronoxyl: Key Physical & Chemical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butopyronoxyl

Cat. No.: S573625

The following table consolidates available data, though some values show discrepancies between sources.

Property Value Source | Notes
CAS RN 532-34-3 [1] [2] [3]
Molecular Formula C12H1804 [1]1[2] [3]
Molecular Weight 226.27 g/mol [1] [2]
Physical State Pale yellow to reddish-brown [1] 2] [3]
liquid
Odor Aromatic [1]
Density 1.054 g/mL at 25°C [1] [3]
Melting Point 25°C (lit.) [3]; 67°C (lit.) [1] Note the significant discrepancy.
Boiling Point 248°C (lit.) [1]; 272.1°C [3] Note the discrepancy.
Flash Point 112.7°C [3]; 157°C (lit.) [1] Note the discrepancy. Indicates

flammability at high temperatures.
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Property Value Source | Notes

Water Solubility 275 mg/L at 20°C [2]; Described as low solubility.
Practically insoluble [1]

Octanol-WaterPartition 2.42 [2]; 1.98 [4] Indicates low bioconcentration
Coefficient (Log P) potential [2].
Stability Reasonably stable in air but

slowly affected by light [1]

Acute Oral Toxicity (LDso) 7400 mg/kg (rat) [1] [3]

Suggested Experimental Approach for Volatility
Assessment

Since direct protocols were not found, here is a general approach for investigating volatility, based on the

established properties:

e Vapor Pressure Estimation: A fundamental property defining volatility. If experimental equipment is
unavailable, use quantitative structure-activity relationship models to estimate based on its chemical
structure and boiling point.

e Forced Volatilization Studies: Conduct controlled heating experiments to measure the rate of
mass loss over time using thermogravimetric analysis. The flash point of 112.7-157°C provides
a critical safety boundary for these studies [1] [3].

e Air-Stability Analysis: Since the substance is "slowly affected by light" [1], study how light exposure
impacts its volatility and chemical integrity over time using gas chromatography-mass spectrometry to
identify decomposition products.

e Formulation for Control: To control volatility, investigate formulating it into a lotion, gel, or polymer-
based matrix. This can create a barrier that slows its release into the air.

Key Handling & Safety Considerations

The data suggests the following precautions are relevant for any experimental work:

e Storage: Store in a cool, well-ventilated place away from direct sunlight and heat sources [1].
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e Handling: Use in a well-ventilated place, such as a fume hood, to avoid inhalation of vapors or mists.

Wear chemical-impermeable gloves and safety goggles [1].
o Stability Hazard: The substance is combustible when exposed to heat or flame. When heated to

decomposition, it emits acrid fumes [1].

Troubleshooting Common Scenarios

¢ Issue: Unexpectedly high volatility or rapid sample loss
o Checklist: Review storage and experimental temperatures against the flash point. Verify that
containers are sealed when not in use. Assess if the substance has been exposed to light,
potentially altering its composition.
¢ Issue: Inconsistent experimental results between batches
o Checklist: Confirm the chemical purity of the source material. Ensure standardized, light-
protected storage conditions for all samples.

Experimental Workflow for Volatility Characterization

The diagram below outlines a logical workflow for characterizing Butopyronoxyl's volatility.
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Butopyronoxyl Volatility Assessment Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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